Myristoleyl oleate

• Molecular Formula: C32H60O2
• Molecular Weight: 476.8 g/mol
• InChI: InChI=1S/C32H60O2/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32(33)34-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h10,12,17-18H,3-9,11,13-16,19-31H2,1-2H3/b12-10-,18-17-
• InChIKey: GTCWHKMMUCANJX-OANVVFKNSA-N

Myristoleyl Oleate: A Definitive Baseline for the Unsaturated C32 Wax Ester in Lipid Research and Industrial Formulation

Myristoleyl oleate (CAS: 2692623-67-7) is a long-chain, unsaturated wax monoester with the molecular formula C32H60O2 and a molecular weight of 476.82 g/mol . It is structurally defined as the esterification product of myristoleic acid (C14:1, Δ9) and oleyl alcohol (C18:1, Δ9) [1]. This compound belongs to the class of fatty acyl esters and is specifically a member of the wax monoester subcategory [2]. Its physicochemical profile, characterized by a predicted density of 0.870±0.06 g/cm³ and a boiling point of 551.3±39.0°C, distinguishes it from its saturated counterparts . Myristoleyl oleate is primarily utilized as a high-purity analytical standard (>99%) for lipidomics and metabolomics research, as well as an ingredient in specialized cosmetic and pharmaceutical formulations where its unique unsaturated structure imparts specific biophysical properties .

1

Analytical Standard Certified reference material for wax ester lipidomics by GC-MS or LC-MS

2

Liquid Physical State Ambient-temperature liquid eliminates heated handling and supports cold-process formulation

3

Unsaturation Profile Dual cis double bonds (C14:1 alcohol + C18:1 acid) differentiate from saturated mono-unsaturated analogs

• [1] RGD. (n.d.). Myristoleyl oleate - Ontology Report. RGD.mcw.edu. View Source
• [2] ZFIN. (n.d.). Myristoleyl oleate. ZFIN.org. View Source

Why Myristoleyl Oleate Cannot Be Substituted with Myristyl Oleate or Other C32 Wax Esters

The assumption that any C32 wax ester, such as the common myristyl oleate (CAS: 22393-85-7), can substitute for myristoleyl oleate in research or formulation is fundamentally flawed due to the profound impact of unsaturation on molecular geometry and physicochemical behavior. Myristoleyl oleate possesses two cis double bonds, one in each of its fatty acyl chains, which introduces significant kinks into the otherwise linear hydrocarbon structure [1]. This structural deviation drastically alters its melting point, fluidity, and intermolecular packing compared to the saturated myristyl oleate . In biological systems, the presence and position of double bonds are critical determinants of lipid bilayer dynamics, membrane protein function, and metabolic fate [2]. Therefore, substituting the unsaturated myristoleyl oleate with its saturated analog will yield irreproducible results in studies of membrane biophysics, lipid metabolism, or the development of formulations requiring specific rheological or permeation profiles. The quantitative evidence below details the specific, measurable divergences that necessitate the precise selection of myristoleyl oleate.

Chromatographic Retention Shift

Unsaturated alcohol chain reduces Kovats index by 7 units vs. myristyl oleate; co-elution may lead to misidentification in complex lipid mixtures.

Physical State Mismatch

Myristyl oleate is solid or semi-solid at ambient temperature, whereas myristoleyl oleate remains liquid; direct substitution alters formulation handling and sensory properties.

Molecular Mass Differentiation

A 2.01 Da mass deficit vs. myristyl oleate impacts selected-ion monitoring and quantitative MS assays; using the wrong standard compromises data accuracy.

• [1] RGD. (n.d.). Myristoleyl oleate - Ontology Report. RGD.mcw.edu. View Source
• [2] Kogan, A., & Garti, N. (2006). Microemulsions as transdermal drug delivery vehicles. Advances in Colloid and Interface Science, 123-126, 369-385. View Source

Quantitative Differentiation of Myristoleyl Oleate: Head-to-Head Physicochemical and Purity Evidence

Molecular Geometry and Unsaturation: A Direct Comparison with Myristyl Oleate

Myristoleyl oleate is an unsaturated wax ester featuring two cis double bonds (Δ9 in both the C14:1 and C18:1 chains), whereas its closest analog, myristyl oleate (CAS: 22393-85-7), is saturated, possessing no double bonds [1]. The presence of these kinks is predicted to reduce crystallinity and lower the melting point relative to the saturated ester .

GC Retention Index

Head-to-head

Δ = −7 Kovats units (3314 vs 3321)

Supports unambiguous chromatographic identification

DB-1MS non-polar column; Stránský et al. 2006

Evidence Dimension	Molecular Structure (Degree of Unsaturation)
Target Compound Data	C32H60O2; Two cis double bonds (Δ9, Δ9)
Comparator Or Baseline	Myristyl oleate (C32H62O2); Zero double bonds
Quantified Difference	Reduction of 2 hydrogen atoms; Introduction of two cis-kinked geometries
Conditions	Chemical structure analysis (PubChem, ChEBI)

Why This Matters

The presence and specific geometry of double bonds are primary determinants of a lipid's phase behavior, membrane fluidity, and susceptibility to oxidation, which are critical for both biological research and product stability.

• [1] PubChem. (2025). Myristyl oleate. PubChem.ncbi.nlm.nih.gov. View Source

Predicted Physical State and Density Differential vs. Myristyl Oleate

At room temperature, myristoleyl oleate is predicted to exhibit a higher density of 0.870±0.06 g/cm³ compared to the experimentally determined density of 0.864 g/cm³ for its saturated counterpart, myristyl oleate [1]. This 0.7% increase in density, while small, can influence phase separation, buoyancy, and packing in complex formulations [2].

Physical State

Cross-study comparable

Liquid (myristoleyl) vs Solid/Semi-solid (myristyl) at 20–25°C

Influences formulation handling and sensory properties

Vendor data & class-level Tm depression ~30°C per double bond

Evidence Dimension	Density at Room Temperature
Target Compound Data	0.870±0.06 g/cm³ (Predicted)
Comparator Or Baseline	Myristyl oleate: 0.864 g/cm³ (Experimental)
Quantified Difference	Increase of 0.006 g/cm³ (approx. 0.7% higher)
Conditions	Predicted data (ACD/Labs) for target; Experimental data for comparator

Why This Matters

Density is a fundamental parameter for calculating molar volumes, designing emulsions, and ensuring consistent dosing in multi-component systems, making the specification of the correct ester crucial for reproducible formulation work.

• [1] Basechem. (n.d.). Tetradecanyl oleate. Basechem.org. View Source
• [2] 0elem. (n.d.). 油酸十四烷醇酯 (Myristyl oleate). 0elem.com. View Source

Analytical Purity Specification: Myristoleyl Oleate as a High-Resolution Standard

Myristoleyl oleate is commercially available at a certified purity of >99% as determined by gas chromatography (GC), positioning it as a high-resolution analytical standard for the identification and quantification of wax esters in complex biological matrices . In contrast, many industrial-grade wax esters, including myristyl oleate, are often supplied at lower purity levels (e.g., 95%) suitable only for bulk formulation but inadequate for precise quantitative analysis .

Molecular Mass

Cross-study comparable

ΔMW = −2.01 g/mol (C32H60O2 vs C32H62O2)

Enables MS-based differentiation in lipidomics

Confirmed by structural databases; HRMS resolvable

Evidence Dimension	Analytical Purity (GC)
Target Compound Data	>99% (GC)
Comparator Or Baseline	Typical industrial myristyl oleate: 95% (minimum)
Quantified Difference	At least 4% higher purity; significantly reduced impurity profile
Conditions	GC analysis; commercial product specifications

Why This Matters

For lipidomics and metabolomics, the use of a >99% pure standard is non-negotiable for accurate peak identification, calibration curve generation, and reliable quantification of low-abundance analytes.

Optimal Application Scenarios for Myristoleyl Oleate Based on Verified Differential Properties

High-Fidelity Lipidomics and Metabolomics Standard

Given its GC-certified purity of >99% and well-defined, unsaturated structure, myristoleyl oleate is the definitive standard for constructing calibration curves and validating analytical methods for the detection and quantification of unsaturated C32 wax esters in biological samples, such as sebum, plasma, or tissue extracts . Its use ensures accurate retention time and mass spectral matching, which cannot be guaranteed with lower-purity or structurally dissimilar analogs [1].

Model Compound for Membrane Fluidity and Biophysical Studies

The presence of two cis double bonds in myristoleyl oleate makes it a superior model compound for studying the influence of lipid unsaturation on membrane biophysics . Researchers investigating phase transitions, lipid raft formation, or the behavior of integral membrane proteins in model membrane systems (e.g., liposomes, supported lipid bilayers) will find myristoleyl oleate an essential tool for creating physiologically relevant, unsaturated lipid environments that cannot be replicated with saturated esters like myristyl oleate [1].

Specialized Cosmetic and Topical Formulation Development

Formulators seeking to develop novel emollients or penetration enhancers with specific, tunable properties should select myristoleyl oleate over generic wax esters . Its unsaturated nature is predicted to confer a lower melting point and higher fluidity compared to myristyl oleate, which translates to a lighter, less greasy skin feel and potentially superior spreading behavior on the skin's surface [1]. These attributes are critical for developing premium cosmetic products with targeted aesthetic and functional profiles .

Application

Selection Property

Validation Focus

Lipidomics Analytical Standard

Unsaturated wax ester identity with validated retention index and mass

Confirm GC/LC retention index and accurate mass against certified standard

Topical Formulation (Liquid Emollient)

Ambient liquid state; no heating required for incorporation

Verify liquid physical state and cold-process compatibility in prototype formulations

Skin Penetration SAR Studies

Defined alcohol-chain unsaturation as structural variable

Compare permeation enhancement with saturated alcohol analog; control for acid moiety

Biomimetic Sebum Lipid Models

WE 32:2 subclass representative for sebum lipid composition studies

Quantify in presence of WE 32:1 and WE 32:0 species using distinct GC retention index

• [1] Kogan, A., & Garti, N. (2006). Microemulsions as transdermal drug delivery vehicles. Advances in Colloid and Interface Science, 123-126, 369-385. View Source